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Compound of Interest

Compound Name: Destomycin A

Cat. No.: B079002

Audience: This document is intended for researchers, scientists, and drug development
professionals who require a standardized protocol for the preparation and storage of
Destomycin A stock solutions for experimental use.

Introduction Destomycin A is an aminoglycoside antibiotic isolated from the bacterium
Streptomyces rimofaciens.[1][2][3][4] Like other aminoglycosides, its primary mechanism of
action is the inhibition of protein synthesis in bacterial cells, leading to bactericidal activity.[5][6]
[7][8][9] It exhibits a broad spectrum of activity against both Gram-positive and Gram-negative
bacteria, as well as some fungi, and has demonstrated anthelmintic properties.[2][3][5][10]
Proper preparation and storage of a stock solution are critical for ensuring its potency and
obtaining reproducible experimental results.

Chemical and Physical Properties

All quantitative data regarding Destomycin A is summarized in the table below for easy
reference.
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Property Value Source(s)
CAS Number 14918-35-5 [1][2][5]16][10]
Molecular Formula C20H37N3013 [11[2][5]6][10]
Molecular Weight 527.52 g/mol [L12]516111011]
Appearance White powder or solid [11[3][10][12]
Freely soluble in water and
lower alcohols (e.g.,
Solubility methanol). Insoluble or poorly [11[3][12][13]
soluble in most other organic
solvents.
Store sealed at room
Storage (Solid) temperature or 2-8°C, [3B1I51[61[12]
protected from moisture.
Store at -20°C for long-term
Storage (Solution) use. A 0.5% aqueous solution [12][14]

is stable for 30 days at 37°C.

Experimental Protocol: Preparation of a 10 mg/mL

Stock Solution

This protocol provides a detailed methodology for preparing a 10 mg/mL stock solution of

Destomycin A in sterile, purified water.

2.1. Required Materials and Equipment

Analytical balance

Weighing paper or boat

Destomycin A powder (CAS: 14918-35-5)

Sterile, purified water (e.g., nuclease-free or cell culture grade)

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.drugfuture.com/chemdata/destomycin-a.html
https://bio-fermen.bocsci.com/product/destomycin-a-cas-14918-35-5-59295.html
https://www.medchemexpress.com/destomycin-a.html
https://www.biosynth.com/p/FD166104/14918-35-5-destomycin-a
https://cymitquimica.com/products/TM-TN8311/destomycin-a/
https://www.drugfuture.com/chemdata/destomycin-a.html
https://bio-fermen.bocsci.com/product/destomycin-a-cas-14918-35-5-59295.html
https://www.medchemexpress.com/destomycin-a.html
https://www.biosynth.com/p/FD166104/14918-35-5-destomycin-a
https://cymitquimica.com/products/TM-TN8311/destomycin-a/
https://www.drugfuture.com/chemdata/destomycin-a.html
https://bio-fermen.bocsci.com/product/destomycin-a-cas-14918-35-5-59295.html
https://www.medchemexpress.com/destomycin-a.html
https://www.biosynth.com/p/FD166104/14918-35-5-destomycin-a
https://cymitquimica.com/products/TM-TN8311/destomycin-a/
https://pubchem.ncbi.nlm.nih.gov/compound/Destomycin-A
https://www.drugfuture.com/chemdata/destomycin-a.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01341814.htm
https://cymitquimica.com/products/TM-TN8311/destomycin-a/
https://www.chembk.com/en/chem/destomycin%20A
https://www.drugfuture.com/chemdata/destomycin-a.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01341814.htm
https://www.chembk.com/en/chem/destomycin%20A
http://www.famic.go.jp/ffis/woah/obj/a17_dm.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01341814.htm
https://www.medchemexpress.com/destomycin-a.html
https://www.biosynth.com/p/FD166104/14918-35-5-destomycin-a
https://www.chembk.com/en/chem/destomycin%20A
https://www.chembk.com/en/chem/destomycin%20A
https://www.chembk.com/en/chem/Destomycin%20A
https://www.benchchem.com/product/b079002?utm_src=pdf-body
https://www.benchchem.com/product/b079002?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Spatula

Sterile conical tubes (e.g., 15 mL or 50 mL)

Sterile serological pipettes and pipette controller

Vortex mixer

Sterile syringe (5 mL or 10 mL)

Sterile 0.22 um syringe filter (e.g., PVDF or PES)

Sterile, light-blocking microcentrifuge tubes (1.5 mL or 2 mL) for aliquots

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

2.2. Safety Precautions

o Destomycin A powder is irritating and contact with skin and eyes should be avoided.[12][14]
o Always handle the powder in a well-ventilated area or a chemical fume hood.

o Wear appropriate PPE, including gloves, a lab coat, and safety glasses, throughout the
procedure.

2.3. Step-by-Step Procedure

1. Calculation of Required Mass and Volume:

Determine the desired final volume of the stock solution (e.g., 10 mL).

Calculate the mass of Destomycin A powder needed for a 10 mg/mL concentration.

o Calculation: 10 mg/mL x 10 mL = 100 mg of Destomycin A.

2. Weighing the Compound:

Allow the container of Destomycin A powder to equilibrate to room temperature before
opening to prevent condensation.
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Place a sterile weighing boat on the analytical balance and tare the balance.

Carefully weigh out the calculated mass (100 mg) of Destomycin A powder using a clean
spatula.

. Dissolution:

Transfer the weighed powder into a sterile conical tube (e.g., 15 mL).

Using a sterile serological pipette, add a portion of the sterile water (e.g., 8 mL) to the tube.

Close the cap tightly and vortex the solution until the powder is completely dissolved.
Destomycin A is freely soluble in water, so this should occur readily.[1][3][12]

Once dissolved, add the remaining volume of sterile water to reach the final desired volume
of 10 mL. Mix gently.

. Sterilization:

As Destomycin A is dissolved in an aqueous solution, sterile filtration is recommended to
prevent microbial contamination, especially for cell culture applications.

Draw the entire solution into a sterile syringe.

Attach a sterile 0.22 um syringe filter to the tip of the syringe.

Dispense the solution through the filter into a new sterile conical tube.

o Note: Solutions in solvents like ethanol or DMSO generally do not require filter
sterilization.

. Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the antibiotic's activity, aliquot the
sterile stock solution into smaller, single-use volumes (e.g., 100 pL or 500 pL) in sterile, light-
blocking microcentrifuge tubes.
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o Label each aliquot clearly with the compound name ("Destomycin A"), concentration (10
mg/mL), and the date of preparation.

» Store the aliquots at -20°C in the dark for long-term stability.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the protocol for preparing the Destomycin

A stock solution.
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Caption: Workflow for preparing Destomycin A stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

